Cas no 895444-09-4 (3-(4-methylbenzenesulfonyl)-N-4-(naphthalen-1-yl)-1,3-thiazol-2-ylpropanamide)

• Product Name: 3-(4-methylbenzenesulfonyl)-N-4-(naphthalen-1-yl)-1,3-thiazol-2-ylpropanamide
• CAS No: 895444-09-4
• MF: C₂₃H₂₀N₂O₃S₂
• MW: 436.546503067017
• CID: 6072266
• PubChem ID: 18573130
• Update Time: 2025-06-08

3-(4-methylbenzenesulfonyl)-N-4-(naphthalen-1-yl)-1,3-thiazol-2-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylbenzenesulfonyl)-N-4-(naphthalen-1-yl)-1,3-thiazol-2-ylpropanamide
• Propanamide, 3-[(4-methylphenyl)sulfonyl]-N-[4-(1-naphthalenyl)-2-thiazolyl]-
• F2536-0634
• AKOS024657451
• 3-(4-methylbenzenesulfonyl)-N-[4-(naphthalen-1-yl)-1,3-thiazol-2-yl]propanamide
• 895444-09-4
• 3-(4-methylphenyl)sulfonyl-N-(4-naphthalen-1-yl-1,3-thiazol-2-yl)propanamide
• N-(4-(naphthalen-1-yl)thiazol-2-yl)-3-tosylpropanamide

• Inchi： 1S/C23H20N2O3S2/c1-16-9-11-18(12-10-16)30(27,28)14-13-22(26)25-23-24-21(15-29-23)20-8-4-6-17-5-2-3-7-19(17)20/h2-12,15H,13-14H2,1H3,(H,24,25,26)
• InChI Key： UNWLFFVUBGTBCR-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=C3C(C=CC=C3)=CC=C2)=CS1)(=O)CCS(C1=CC=C(C)C=C1)(=O)=O

Computed Properties

• Exact Mass: 436.09153485g/mol
• Monoisotopic Mass: 436.09153485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 113Ų

Additional information on 3-(4-methylbenzenesulfonyl)-N-4-(naphthalen-1-yl)-1,3-thiazol-2-ylpropanamide

3-(4-Methylbenzenesulfonyl)-N-4-(naphthalen-1-yl)-1,3-thiazol-2-ylpropanamide (CAS No. 895444-09-4): A Comprehensive Overview

The compound 3-(4-methylbenzenesulfonyl)-N-4-(naphthalen-1-yl)-1,3-thiazol-2-ylpropanamide (CAS No. 895444-09-4) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug discovery, catalysis, and advanced materials development. In this article, we will delve into its chemical structure, synthesis methods, properties, and recent research findings.

Chemical Structure and Synthesis

The molecular structure of 3-(4-methylbenzenesulfonyl)-N-4-(naphthalen-1-yl)-1,3-thiazol-2-ylpropanamide is characterized by a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The thiazole ring is further substituted with a naphthyl group at the 2-position and a sulfonyl group at the 3-position. The sulfonyl group is derived from 4-methylbenzene sulfonic acid, adding electron-withdrawing properties to the molecule. This combination of functional groups makes the compound highly versatile in terms of reactivity and application potential.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving nucleophilic aromatic substitution and amide bond formation. Researchers have optimized reaction conditions to achieve high yields and purity levels, making it feasible for large-scale production.

Properties and Applications

One of the most notable properties of 3-(4-methylbenzenesulfonyl)-N-4-(naphthalen-1-yl)-1,3-thiazol-2-ylpropanamide is its ability to act as a catalyst in various organic reactions. The thiazole ring serves as a platform for stabilizing transition states, while the sulfonyl group enhances electron-withdrawing effects, making it an effective catalyst for enantioselective reactions. Recent studies have demonstrated its utility in asymmetric aldol reactions and Michael additions, where it has shown exceptional selectivity and efficiency.

In addition to its catalytic applications, this compound has shown promise in drug discovery efforts. Its ability to modulate protein-protein interactions (PPIs) makes it a potential candidate for treating diseases associated with aberrant PPIs, such as cancer and neurodegenerative disorders. Preclinical studies have revealed that it exhibits potent inhibitory activity against specific PPIs without significant cytotoxicity.

Recent Research Findings

Recent research has focused on understanding the mechanistic insights behind the catalytic activity of 3-(4-methylbenzenesulfonyl)-N-4-(naphthalen-1-yli)thiazolium propanamide. Advanced computational methods, including density functional theory (DFT) calculations, have been employed to elucidate the electronic structure and reaction pathways involved in its catalytic cycles. These studies have provided valuable insights into how the molecular architecture influences reactivity and selectivity.

Furthermore, researchers have explored the potential of this compound in materials science by incorporating it into polymer matrices. The resulting materials exhibit enhanced thermal stability and mechanical properties, making them suitable for high-performance applications in electronics and aerospace industries.

Future Directions

The future of 3-(4-methylbenzenesulfonyl)-N-naphthylthiazole propanamide lies in expanding its applications across diverse fields. Ongoing research aims to optimize its catalytic performance by modifying substituents on the thiazole ring or introducing additional functional groups. Additionally, efforts are underway to explore its potential as a therapeutic agent in clinical settings.

In conclusion, 3-(4-methylbenzenesulfonyl)-N-naphthylthiazole propanamide (CAS No. 895444-09-) represents a groundbreaking advancement in organic chemistry with far-reaching implications for science and industry. As research continues to uncover its full potential, this compound is poised to play a pivotal role in shaping the future of chemical innovation.